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Compound of Interest

Compound Name: 2-Nitro-2-butene

Cat. No.: B14748171

Abstract

2-Nitro-2-butene (CsH7NOz2) is a nitroalkene compound utilized in various organic synthesis
applications.[1] Its utility is accompanied by significant chemical hazards, including high
flammability and the potential for thermal decomposition into toxic nitrogen oxides (NOx).[1]
These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the safe handling and storage of 2-Nitro-2-butene to minimize
exposure risks and prevent laboratory accidents. The following sections detail the compound's
properties, necessary personal protective equipment (PPE), standard operating procedures for
handling and storage, and emergency response protocols.

Hazard Identification and Risk Assessment

2-Nitro-2-butene is a hazardous chemical that requires strict adherence to safety protocols.
The primary risks associated with its use are flammability, health hazards upon exposure, and
reactivity. Decomposition at high temperatures releases toxic gases.[1]
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Hazard Category

Description

Mitigation Measures

Physical Hazards

Highly flammable liquid and
vapor. Vapors can form
explosive mixtures with air and
may travel to an ignition source
and flash back.[2] Containers

may explode if heated.[2]

Handle and store away from
heat, sparks, open flames, and
other ignition sources.[3][4]
Use non-sparking tools and
explosion-proof equipment.[3]
[5] Ground/bond containers

and receiving equipment.[3][4]

Health Hazards

Harmful if swallowed or
inhaled. Causes skin and
serious eye irritation.[2] May
cause respiratory irritation.
Inhalation of high vapor
concentrations can lead to
symptoms like headache,

dizziness, and nausea.[3]

Avoid breathing mist, gas, or
vapors.[5] Handle only in a
well-ventilated area, preferably
a chemical fume hood.[2][5]
Avoid contact with skin and
eyes by using appropriate
PPE.[5]

Environmental Hazards

Toxic to aquatic organisms and
may cause long-term adverse
effects in the aquatic
environment.[2] Discharge into
drains or the environment must
be avoided.[5]

Prevent spills from entering
drains or waterways.[5]
Dispose of waste material in
accordance with local,
regional, and national

regulations.[2]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety properties of 2-Nitro-2-

butene.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C4H7NO2 [6][7]
Molecular Weight 101.10 g/mol [7]

Boiling Point 145.6 °C at 760 mmHg [6]

Flash Point 45.8 °C [6]

Density 1.003 g/cm3 [6]

Vapor Pressure 6.07 mmHg at 25 °C [6]

| Appearance | Amber Liquid |[3] |

Table 2: Stability and Reactivity Data

Parameter Description Reference

Stable under
recommended storage
Chemical Stability conditions.[1] Material may [1][3]
darken in color during
storage.[3]

) ) Strong oxidizing agents,
Incompatible Materials [3]
Strong bases.

Upon heating, releases toxic
nitrogen oxides (NOx).
N Thermal decomposition can
Hazardous Decomposition o [1112]
also release irritating gases
and vapors like carbon

monoxide and carbon dioxide.

| Conditions to Avoid | Heat, flames, sparks, ignition sources, and electrostatic discharge.[3][5] |

[3165] |
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Experimental Protocols

Protocol 1: Personal Protective Equipment (PPE)
Selection

Proper selection and use of PPE are critical to minimize exposure. The following protocol
outlines the minimum required PPE.

Methodology:

Primary Engineering Control: All handling of 2-Nitro-2-butene must be conducted in a
certified chemical fume hood to ensure adequate ventilation.[2][5]

o Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166
(EV) or NIOSH (US) standards.[5] A face shield should be worn in addition to goggles when
there is a splash hazard.

e Hand Protection: Handle with chemical-impermeable gloves (e.g., Butyl rubber, Viton®).
Gloves must be inspected for integrity before use.[5] Contaminated gloves should be
disposed of properly, and hands should be washed and dried after removal.[5]

e Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.[5] For
larger quantities or increased splash risk, impervious clothing or a chemical-resistant apron
is required.

» Respiratory Protection: If exposure limits are exceeded or if working outside of a fume hood
(e.g., during a large spill), a full-face respirator with appropriate cartridges or a self-contained
breathing apparatus (SCBA) is mandatory.[5][8]
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Diagram 1: PPE Selection Protocol

Task: Handling 2-Nitro-2-butene

Minimum Required PPE

Chemical Fume Hood
(Primary Control)

Chemical Safety Goggles
(NIOSH/EN166)

Chemical-Resistant Gloves
(Inspect Before Use)

Flame-Resistant Lab Coat
& Closed-Toe Shoes

Respirator (SCBA/Full-Face)

(For Spills/High Concentration)

Click to download full resolution via product page

Diagram 1: Required Personal Protective Equipment (PPE).

Protocol 2: General Laboratory Handling Workflow
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This protocol provides a systematic workflow for handling 2-Nitro-2-butene to ensure safety at
all stages.

Methodology:

e Pre-Handling Checks:

[¢]

Verify that a compatible fire extinguisher (dry chemical, COz), safety shower, and eyewash
station are accessible and operational.[5]

[¢]

Clear the work area of all unnecessary items and potential ignition sources.

[¢]

Ensure all glassware is free of cracks and defects.

[e]

Ground all equipment to prevent static discharge.[3][4]
 Aliquotting and Dispensing:

o Perform all transfers inside a chemical fume hood.

o Use non-sparking tools for opening and closing containers.[2][5]

o Dispense the liquid slowly to avoid splashing and the formation of aerosols.[5]
e Post-Handling Procedures:

o Tightly close the container immediately after use.[3]

o Decontaminate all surfaces, glassware, and equipment that came into contact with the
chemical.

o Dispose of contaminated waste (e.g., pipette tips, gloves) in a designated, sealed
hazardous waste container.[3]

o Wash hands thoroughly with soap and water.[5]
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Diagram 2: Safe Handling Workflow

Start: Prepare for Handling

1. Pre-Handling Checks
- Verify emergency equipment
- Remove ignition sources
- Ground equipment

2. Dispensing in Fume Hood
- Use non-sparking tools
- Avoid splashes and aerosols

3. Post-Handling Procedures
- Seal container
- Decontaminate surfaces
- Dispose of waste

End: Secure Area

Click to download full resolution via product page

Diagram 2: A standard workflow for handling 2-Nitro-2-butene.

Protocol 3: Storage

Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.
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Methodology:

» Container Integrity: Store in the original, tightly closed container.[3][5] Ensure the container is
properly labeled with the chemical name and hazard warnings.

o Storage Location:

o Store in a dry, cool, and well-ventilated place.[4][5] Refrigerated storage is recommended.

[3]
o The storage area should be a designated flammable liquids cabinet or room.
o Store in a locked area with access restricted to authorized personnel.[4]
e Segregation:
o Store away from heat, sparks, open flames, and direct sunlight.[3][4]

o Segregate from incompatible materials, particularly strong oxidizing agents and strong
bases.[3]

Diagram 3: Proper Storage Conditions

2-Nitro-2-butene

Storage Protocol

/ ey Storage Requirements
Cool, Dry, Well-Ventilated & Tightly Sealed & Segregated from Incompatibles Away From Heat, Sunlight
Locked Area Labeled Container (Oxidizers, Bases) & Ignition Sources

Click to download full resolution via product page
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Diagram 3: A summary of essential storage protocols.

Protocol 4: Emergency Procedures

Immediate and correct response to emergencies can significantly mitigate harm.
Methodology for Spills:

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area.
o Control Ignition Sources: Remove all sources of ignition.[5]

» Assemble PPE: Don the full set of appropriate PPE, including respiratory protection (SCBA if

necessary).[5]

o Containment: For small spills, contain the liquid with an inert absorbent material (e.g.,
vermiculite, dry sand). Prevent runoff into drains.[5]

e Cleanup and Disposal:
o Use non-sparking tools to collect the absorbed material.[3][5]

o Place the waste into a suitable, labeled, and closed container for hazardous waste

disposal.[5]
o Ventilate the area and decontaminate it thoroughly.
Methodology for First Aid:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with soap and plenty of water for at least 15 minutes. Seek medical attention.[3][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[5]
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¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[3][5]

Diagram 4: Emergency Spill Response Logic

1. Alert Personnel
& Evacuate Area

2. Remove All
Ignition Sources

Assess Spill Size

3a. Handle Small Spill
(Trained Personnel Only)

3b. Contact Emergency
Response Team

4. Don Full PPE

(incl. Respirator)

5. Contain with Inert Material
Use Non-Sparking Tools

6. Collect in Sealed Container

for Hazardous Disposal
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Diagram 4: A decision workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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